Cas no 1261943-83-2 (4-Fluoro-2-(2-hydroxyphenyl)benzoic acid)

• Product Name: 4-Fluoro-2-(2-hydroxyphenyl)benzoic acid
• CAS No: 1261943-83-2
• MF: C₁₃H₉FO₃
• MW: 232.207167387009
• MDL: MFCD18319012
• CID: 2765060
• PubChem ID: 53224940
• Update Time: 2025-08-02

4-Fluoro-2-(2-hydroxyphenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 1261943-83-2
• 5-Fluoro-2'-hydroxy[1,1'-biphenyl]-2-carboxylic acid
• MFCD18319012
• 4-Fluoro-2-(2-hydroxyphenyl)benzoic acid, 95%
• 4-FLUORO-2-(2-HYDROXYPHENYL)BENZOIC ACID
• DTXSID70688672
• 4-Fluoro-2-(2-hydroxyphenyl)benzoic acid

• MDL： MFCD18319012
• Inchi： 1S/C13H9FO3/c14-8-5-6-10(13(16)17)11(7-8)9-3-1-2-4-12(9)15/h1-7,15H,(H,16,17)
• InChI Key： IMURZTLUTQBMRP-UHFFFAOYSA-N
• SMILES： FC1C=CC(C(=O)O)=C(C=1)C1C=CC=CC=1O

Computed Properties

• Exact Mass: 232.05357231Da
• Monoisotopic Mass: 232.05357231Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 57.5Ų

Additional information on 4-Fluoro-2-(2-hydroxyphenyl)benzoic acid

Professional Introduction to 4-Fluoro-2-(2-hydroxyphenyl)benzoic Acid (CAS No. 1261943-83-2)

4-Fluoro-2-(2-hydroxyphenyl)benzoic acid, identified by its Chemical Abstracts Service number CAS No. 1261943-83-2, is a significant compound in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of benzoic acid derivatives, characterized by its unique structural features that include a fluoro substituent and a hydroxyl group on the aromatic ring. These structural attributes contribute to its distinct chemical properties and potential biological activities, making it a subject of considerable interest in academic research and industrial applications.

The presence of a fluoro atom at the fourth position of the benzoic acid core is a key feature that influences the electronic distribution and reactivity of the molecule. Fluorine, being highly electronegative, exerts a strong electron-withdrawing effect through resonance and inductive mechanisms, which can modulate the acidity and reactivity of the carboxylic acid group. This modification is often employed in drug design to enhance metabolic stability, improve binding affinity to biological targets, and alter pharmacokinetic profiles.

The second hydroxyl group, located at the second position relative to the fluoro substituent, introduces another layer of complexity to the molecule. The hydroxyl group can participate in hydrogen bonding interactions, both as a donor and an acceptor, which is crucial for binding to biological macromolecules such as enzymes and receptors. This feature makes 4-fluoro-2-(2-hydroxyphenyl)benzoic acid a valuable scaffold for developing molecules with specific biological activities.

In recent years, there has been growing interest in exploring the pharmacological potential of benzoic acid derivatives. Studies have demonstrated that these compounds exhibit a wide range of biological activities, including anti-inflammatory, antioxidant, antimicrobial, and anticancer effects. The structural features of 4-fluoro-2-(2-hydroxyphenyl)benzoic acid, particularly the combination of fluoro and hydroxyl groups, suggest that it may possess similar or even enhanced biological properties compared to its parent compounds.

One of the most compelling areas of research involving 4-fluoro-2-(2-hydroxyphenyl)benzoic acid is its potential application in oncology. Preclinical studies have shown that benzoic acid derivatives can interfere with critical signaling pathways involved in cancer cell proliferation and survival. The fluoro substituent may enhance the molecule's ability to cross the blood-brain barrier, while the hydroxyl group could improve its interaction with target enzymes or receptors overexpressed in tumor cells. These findings have prompted further investigation into developing novel anticancer agents based on this scaffold.

Another area of interest is the use of 4-fluoro-2-(2-hydroxyphenyl)benzoic acid as an intermediate in synthetic chemistry. Its unique structure provides a versatile platform for further functionalization, allowing chemists to explore new derivatives with tailored properties. For instance, it can be used to synthesize esters, amides, or other heterocyclic compounds that may exhibit improved pharmacological profiles. The ability to modify both the fluoro and hydroxyl groups offers chemists significant flexibility in designing molecules with specific therapeutic applications.

The synthesis of 4-fluoro-2-(2-hydroxyphenyl)benzoic acid typically involves multi-step organic reactions starting from commercially available precursors. Common synthetic routes include fluorination reactions to introduce the fluoro substituent at the desired position on the benzoic acid core. Subsequent functionalization at the second position can be achieved through various methods such as hydroxylation or etherification reactions. The choice of synthetic strategy depends on factors such as yield, purity, and scalability, which are critical for both academic research and industrial production.

The analytical characterization of 4-fluoro-2-(2-hydroxyphenyl)benzoic acid is essential to ensure its identity and purity before use in pharmaceutical applications. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are commonly employed for this purpose. NMR spectroscopy provides detailed information about the molecular structure, while MS confirms the molecular weight and presence of any impurities. HPLC is used to assess purity by separating individual components based on their retention times.

In conclusion, 4-fluoro-2-(2-hydroxyphenyl)benzoic acid (CAS No. 1261943-83-2) is a compound with significant potential in pharmaceutical research and development. Its unique structural features make it a valuable scaffold for designing molecules with diverse biological activities. Ongoing research continues to uncover new applications for this compound, particularly in oncology and synthetic chemistry. As our understanding of its properties grows, so too does its importance as a building block for novel therapeutic agents.